Cas no 1426290-18-7 ({[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride)

• Product Name: {[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride
• CAS No: 1426290-18-7
• MF: C₁₀H₁₂ClFN₄
• MW: 242.680483818054
• MDL: MFCD24387610
• CID: 5576684
• PubChem ID: 72716182
• Update Time: 2025-06-14

{[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride
• 1-(4-(4-Fluorophenyl)-4h-1,2,4-triazol-3-yl)-N-methylmethanamine dihydrochloride

• MDL： MFCD24387610
• Inchi： 1S/C10H11FN4.ClH/c1-12-6-10-14-13-7-15(10)9-4-2-8(11)3-5-9;/h2-5,7,12H,6H2,1H3;1H
• InChI Key： VVFDJSOVUOPPFV-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1C1C=CC(F)=CC=1)NC.Cl

Additional information on {[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride

Comprehensive Overview of {[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride (CAS No. 1426290-18-7)

{[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride (CAS No. 1426290-18-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a 1,2,4-triazole core, a heterocyclic ring known for its versatility in medicinal chemistry. The presence of a 4-fluorophenyl group enhances its potential bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for triazole derivatives has surged, driven by their applications in treating various health conditions. Researchers are particularly intrigued by the methylamine dihydrochloride salt form of this compound, which improves solubility and bioavailability. These properties are critical for oral drug formulations, aligning with current trends in patient-centric medicine. The compound’s CAS No. 1426290-18-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of {[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride involves multi-step organic reactions, including cyclization and salt formation. Its fluorinated aromatic moiety contributes to enhanced metabolic stability, a key factor in the development of long-acting therapeutics. This aligns with the growing focus on sustainable pharmacology and reduced dosing frequency, topics highly searched in AI-driven literature reviews.

From a molecular perspective, the compound’s 1,2,4-triazole scaffold is a hotspot for hydrogen bonding, enabling interactions with biological targets such as enzymes and receptors. This has led to exploratory studies in neurodegenerative diseases and inflammatory disorders, areas where users frequently seek breakthroughs. The dihydrochloride salt further ensures stability under physiological conditions, a feature often queried in formulation-related searches.

Ongoing research highlights the compound’s potential in precision medicine, a trending topic in healthcare. Its modular structure allows for derivatization, catering to personalized treatment strategies. The 4-fluorophenyl group’s role in modulating pharmacokinetics is another area of intense investigation, frequently discussed in forums and scientific communities. As the pharmaceutical industry shifts toward targeted therapies, this compound’s adaptability positions it as a promising candidate.

In summary, {[4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methyl}methylamine dihydrochloride (CAS No. 1426290-18-7) exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to contemporary research themes, such as drug repurposing and biocompatibility, ensures its continued prominence in scientific discourse. For researchers and industry professionals, this compound represents a compelling avenue for future exploration.